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Why is my R-87366 experiment not working?
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Compound of Interest

Compound Name: R-87366

cat. No.: B1678774

R-87366 Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers utilizing R-87366 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of R-873667

R-87366 is a potent and selective small molecule inhibitor of Mitogen-activated protein kinase
kinase 1 and 2 (MEK1/2). By binding to the ATP-binding pocket of MEK1/2, R-87366 prevents
the phosphorylation and subsequent activation of Extracellular signal-regulated kinases 1 and
2 (ERK1/2). This leads to the downstream inhibition of the MAPK/ERK signaling pathway,
which is crucial for cell proliferation, differentiation, and survival.

Q2: What is the recommended solvent and storage condition for R-873667

R-87366 is soluble in DMSO at a concentration of up to 100 mM. For long-term storage, it is
recommended to store the lyophilized powder at -20°C and the DMSO stock solution in aliquots
at -80°C to avoid repeated freeze-thaw cycles.

Q3: What is the expected cellular phenotype after R-87366 treatment?

The expected cellular phenotype upon R-87366 treatment is a dose-dependent decrease in cell
proliferation and viability in cancer cell lines with a constitutively active MAPK/ERK pathway.
This is often accompanied by cell cycle arrest at the G1 phase.
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Troubleshooting Guide

Problem 1: No significant decrease in cell viability after
R-87366 treatment.

This is a common issue that can arise from several factors. Below is a troubleshooting workflow
to identify the potential cause.
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 To cite this document: BenchChem. [Why is my R-87366 experiment not working?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678774#why-is-my-r-87366-experiment-not-
working]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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